N-(2,5-dimethylphenyl)-2-(3'-(3-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[3-(3-fluorophenyl)-5'-methyl-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide
• InChI: InChI=1S/C27H24FN3O3S/c1-16-8-10-23-21(11-16)27(31(25(33)15-35-27)20-6-4-5-19(28)13-20)26(34)30(23)14-24(32)29-22-12-17(2)7-9-18(22)3/h4-13H,14-15H2,1-3H3,(H,29,32)
• InChI Key: JMDBRGWYCFPQKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C23N(C(=O)CS3)C4=CC(=CC=C4)F)CC(=O)NC5=C(C=CC(=C5)C)C
• Molecular Formula: C27H24FN3O3S
• Molecular Weight: 489.6 g/mol

Description

N-(2,5-dimethylphenyl)-2-(3'-(3-fluorophenyl)-5-methyl-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide is a useful research compound. Its molecular formula is C27H24FN3O3S and its molecular weight is 489.57. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Studies have demonstrated the antibacterial efficacy of novel thiazolidine derivatives. For instance, compounds with the spiro[indoline-3,2'-thiazolidin] framework have been synthesized and shown to possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria (Borad et al., 2015). This suggests potential applications in developing new antibiotics or antiseptics.

Anti-inflammatory and Analgesic Applications

Research on thiazolidine-2,4-dione derivatives indicates significant anti-inflammatory and analgesic properties. For example, some compounds in this class have demonstrated inhibitory effects on the production of nitric oxide and prostaglandin E2, important mediators of inflammation and pain (Ma et al., 2011). These findings open avenues for the development of new anti-inflammatory and pain management drugs.

Anticonvulsant Applications

Derivatives featuring thiazolidine and indoline moieties have been explored for their anticonvulsant activities. Some of these compounds have shown promising results in animal models, indicating potential for further development into antiepileptic medications (Nath et al., 2021).

Antifungal Applications

Compounds incorporating the thiazolidinone structure have also been evaluated for their antifungal properties, showing effectiveness against various fungal strains. This suggests their potential use in treating fungal infections or in agricultural applications to protect crops from fungal diseases (Kumar et al., 2012).